Cas no 1258635-22-1 (3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid
• CAS No: 1258635-22-1
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD18086705
• CID: 2761023
• PubChem ID: 53224938
• Update Time: 2025-11-01

3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',5-Dihydroxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50688670
• 3-(2-HYDROXYPHENYL)-5-HYDROXYBENZOIC ACID
• MFCD18086705
• 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95%
• 1258635-22-1
• 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18086705
• Inchi： 1S/C13H10O4/c14-10-6-8(5-9(7-10)13(16)17)11-3-1-2-4-12(11)15/h1-7,14-15H,(H,16,17)
• InChI Key： GJTYQULKTJIFDU-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 230.058
• Monoisotopic Mass: 230.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid

Professional Introduction to 3-(2-Hydroxyphenyl)-5-hydroxybenzoic Acid (CAS No. 1258635-22-1)

3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, a compound with the chemical identifier CAS No. 1258635-22-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydroxyl-rich aromatic structure, has garnered attention for its potential applications in various biological and chemical processes. The presence of multiple hydroxyl groups in its molecular framework imparts unique reactivity and solubility properties, making it a valuable candidate for further investigation and utilization.

The molecular structure of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid consists of a benzoic acid core substituted with two hydroxyl groups, one at the 2-position and another at the 5-position of the phenyl ring. This arrangement contributes to its ability to engage in hydrogen bonding, both as a donor and an acceptor, which is a critical factor in its interactions with biological targets. Such structural features are often exploited in the design of drug molecules to enhance binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid. Studies have indicated that this compound may exhibit antioxidant, anti-inflammatory, and antimicrobial activities. The hydroxyl groups in its structure are known to contribute to these effects by scavenging reactive oxygen species and modulating inflammatory pathways. For instance, research has shown that derivatives of benzoic acid with similar hydroxyl substitutions can inhibit the production of pro-inflammatory cytokines, making them promising candidates for therapeutic intervention.

Moreover, the compound's potential role in enzyme inhibition has been a subject of extensive investigation. The precise orientation of the hydroxyl groups allows for optimal interaction with active sites of enzymes involved in metabolic pathways. This has led to studies exploring its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Preliminary findings suggest that 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid may modulate these enzymes' activity, thereby offering a novel approach to managing inflammatory conditions.

The solubility profile of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid is another area of interest. Its ability to dissolve in both polar and non-polar solvents makes it versatile for formulation into various pharmaceutical delivery systems. This property is particularly advantageous for developing oral formulations that can enhance bioavailability or for creating topical applications that allow for sustained release. The compound's compatibility with different solvent systems also facilitates its use in combinatorial chemistry libraries, where it can be screened alongside other molecules for synergistic effects.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid's interactions with biological targets. Molecular docking studies have been instrumental in predicting how this compound might bind to specific proteins or enzymes. These studies not only provide insights into its mechanism of action but also help in designing analogs with improved efficacy and reduced side effects. The integration of machine learning algorithms has accelerated these processes, allowing for more accurate predictions and faster screening of potential drug candidates.

In addition to its pharmacological potential, 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid has shown promise in environmental applications. Its antioxidant properties make it a candidate for use in wastewater treatment systems, where it can help neutralize harmful free radicals generated during industrial processes. Furthermore, its stability under various environmental conditions suggests that it could be used as an additive in agricultural products to protect crops from oxidative stress caused by UV radiation and other environmental factors.

The synthesis of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid has also been optimized to ensure scalability and cost-effectiveness. Modern synthetic routes leverage green chemistry principles, minimizing waste and reducing the use of hazardous reagents. These methods not only make the production process more sustainable but also align with regulatory requirements that prioritize environmental safety. As a result, researchers can focus on refining their methodologies without compromising on efficiency or compliance.

The future directions for research on 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid are multifaceted. Ongoing studies aim to elucidate its full spectrum of biological activities through preclinical trials and animal models. These investigations will provide critical data on its safety profile and therapeutic potential before human clinical trials can commence. Additionally, exploring novel synthetic pathways could lead to more efficient production methods or derivatives with enhanced properties.

Collaborations between academia and industry are essential for advancing the development of compounds like 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid from bench research to clinical application. Such partnerships can leverage expertise from different fields to accelerate drug discovery processes while ensuring that development efforts are aligned with market needs and regulatory standards. By fostering a collaborative environment, stakeholders can work together to bring innovative solutions to patients who may benefit from this promising compound.